Cas no 295323-26-1 (2,3,7-Trihydroxy-24-nor-6-oxo-1,3,5(10),7-friedelatetraen-29-oic acid; Me ester)
295323-26-1 structure
2,3,7-Trihydroxy-24-nor-6-oxo-1,3,5(10),7-friedelatetraen-29-oic acid; Me ester
295323-26-1
C30H40O6
496.635009765625
6741274
2,3,7-Trihydroxy-24-nor-6-oxo-1,3,5(10),7-friedelatetraen-29-oic acid; Me ester Properties
Names and Identifiers
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- WLNFKDMGLUPVAE-UHFFFAOYSA-N
- 1S/C30H40O6/c1-16-20-17(14-18(31)21(16)32)28(4)11-13-29(5)19-15-27(3,25(35)36-7)9-8-26(19,2)10-12-30(29,6)24(28)23(34)22(20)33/h14,19,31-32,34H,8-13,15H2,1-7H3
- COC(C1(CC2C(CCC3(C2(C)CCC2(C3=C(C(C3C2=CC(O)=C(O)C=3C)=O)O)C)C)(C)CC1)C)=O
2,3,7-Trihydroxy-24-nor-6-oxo-1,3,5(10),7-friedelatetraen-29-oic acid; Me ester Related Literature
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Gregory K. L. Goh CrystEngComm, 2013,15, 672-678
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Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902
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3. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
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Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
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7. Front cover
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Enhong Sheng,Shuangliu Zhou Green Chem., 2005,7, 683-686
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Magdalena Stobiecka,Maria Hepel Phys. Chem. Chem. Phys., 2011,13, 16446-16448
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Irina G. Belaya,Semen V. Svidlov,Alexander V. Dolganov,Genrikh E. Zelinskii,Tamara V. Potapova,Anna V. Vologzhanina,Oleg A. Varzatskii,Yan Z. Voloshin Dalton Trans., 2013,42, 13667-13678
295323-26-1 (2,3,7-Trihydroxy-24-nor-6-oxo-1,3,5(10),7-friedelatetraen-29-oic acid; Me ester) Related Products
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